Cas no 860691-97-0 (1-Benzofuran-6-amine hydrochloride)

• Product Name: 1-Benzofuran-6-amine hydrochloride
• CAS No: 860691-97-0
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD29034139
• CID: 4661317
• PubChem ID: 119057046
• Update Time: 2025-10-05

1-Benzofuran-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzofuran-6-amine hydrochloride
• 1-benzofuran-6-amine;hydrochloride
• 1-Benzofuran-6-amine hydrochloride

• MDL： MFCD29034139
• Inchi： 1S/C8H7NO.ClH/c9-7-2-1-6-3-4-10-8(6)5-7;/h1-5H,9H2;1H
• InChI Key： FAFOIXPWCMVJEY-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC2C=CC(=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 39.2

Additional information on 1-Benzofuran-6-amine hydrochloride

1-Benzofuran-6-amine Hydrochloride (CAS No. 860691-97-0): An Overview of Its Properties, Applications, and Recent Research

1-Benzofuran-6-amine hydrochloride (CAS No. 860691-97-0) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as benzofuran-6-amine hydrochloride, is a derivative of benzofuran, a heterocyclic aromatic compound with a wide range of biological activities. The hydrochloride salt form of this amine enhances its solubility and stability, making it suitable for various applications in drug development and chemical synthesis.

The molecular structure of 1-Benzofuran-6-amine hydrochloride consists of a benzofuran ring system with an amine group attached at the 6-position, forming a salt with hydrochloric acid. This unique structure contributes to its diverse chemical and biological properties. The compound has been extensively studied for its potential therapeutic applications, particularly in the areas of neurology and oncology.

In recent years, significant advancements have been made in understanding the pharmacological properties of 1-Benzofuran-6-amine hydrochloride. One notable area of research is its potential as an antidepressant. Studies have shown that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. This makes it a promising candidate for the development of new antidepressant medications.

Additionally, 1-Benzofuran-6-amine hydrochloride has demonstrated anti-inflammatory properties. In vitro and in vivo studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antitumor activity of 1-Benzofuran-6-amine hydrochloride has also been a focus of recent research. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

Beyond its therapeutic applications, 1-Benzofuran-6-amine hydrochloride is also used as an intermediate in the synthesis of other biologically active compounds. Its versatile reactivity makes it a valuable building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

In terms of safety and handling, 1-Benzofuran-6-amine hydrochloride should be stored under appropriate conditions to maintain its stability and purity. It is generally recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for 1-Benzofuran-6-amine hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in various therapeutic settings. Additionally, researchers are exploring novel derivatives and analogs to enhance its pharmacological properties further. These efforts are expected to lead to the development of new drugs with improved therapeutic profiles.

In conclusion, 1-Benzofuran-6-amine hydrochloride (CAS No. 860691-97-0) is a multifaceted compound with significant potential in both research and application. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation in medicinal chemistry and pharmaceutical development.